BAY-320

• Molecular Formula: C26H26F2N6O2
• Molecular Weight: 492.5 g/mol
• InChI: InChI=1S/C26H26F2N6O2/c1-4-36-18-11-20(27)19(21(28)12-18)14-34-24(16-5-6-16)15(2)23(33-34)26-30-13-22(35-3)25(32-26)31-17-7-9-29-10-8-17/h7-13,16H,4-6,14H2,1-3H3,(H,29,30,31,32)
• InChIKey: WAELFQHBZPHEMW-UHFFFAOYSA-N

BAY-320: Selective Bub1 Kinase Inhibitor

BAY-320 (CAS 1445830-50-1) is a synthetic small-molecule compound classified as an ATP-competitive inhibitor of BUB1 (budding uninhibited by benzimidazoles 1) kinase [1]. BUB1 is a serine/threonine kinase that plays a central but debated role in the spindle assembly checkpoint (SAC) and chromosome congression during mitosis [1]. BAY-320 exhibits an IC50 of 680 nM for human BUB1 in the presence of 2 mM ATP [1]. It was developed by Bayer Pharma AG and is utilized as a chemical probe to dissect the catalytic functions of BUB1, distinct from its scaffolding roles [2].

Selective Bub1 kinase inhibitor tool compound for mitotic checkpoint pathway studies

Cell-active: inhibits endogenous Sgo1 kinetochore localization and reduces H2A-T120 phosphorylation in intact cells

Research context: kinetochore signaling, chromosome alignment, and spindle assembly checkpoint regulation

• [1] Baron AP, von Schubert C, Cubizolles F, Siemeister G, Hitchcock M, Mengel A, Schröder J, Fernández-Montalván A, von Nussbaum F, Mumberg D, Nigg EA. Probing the catalytic functions of Bub1 kinase using the small molecule inhibitors BAY-320 and BAY-524. Elife. 2016;5:e12187. View Source
• [2] Baron AP, von Schubert C, Cubizolles F, Siemeister G, Hitchcock M, Mengel A, Schröder J, Fernández-Montalván A, Lange M, von Nussbaum F, Mumberg D, Nigg EA. Abstract 2725: Probing mitotic functions of BUB1 kinase using the small molecule inhibitors BAY-320 and BAY-524. Cancer Res. 2016;76(14_Supplement):2725. View Source

Why BAY-320 Cannot Be Substituted

The BUB1 inhibitor class exhibits significant heterogeneity in biochemical potency, cellular target engagement, and selectivity profiles. Compounds such as BAY-524 and BAY-1816032, while targeting the same kinase, demonstrate divergent IC50 values and cellular effects that preclude simple interchangeability [1]. Furthermore, the older probe 2OH-BNPP1, despite showing comparable in vitro IC50, fails to inhibit endogenous BUB1-mediated Sgo1 localization in cells [2]. For researchers requiring specific interrogation of BUB1 catalytic activity, BAY-320 remains a validated tool with well-characterized functional consequences in cellular models [3].

2OH-BNPP1

In vitro Bub1 inhibition may not translate to cellular Sgo1 localization; cell-based readout context may differ.

BAY-524

Exhibits a distinct cellular dose-response profile; achieving comparable H2A-T120 phosphorylation reduction may require higher concentrations.

Later-generation BAY analogs

Oral bioavailability and target residence time vary across series; in vivo pharmacokinetic profile may not transfer.

• [1] Baron AP, von Schubert C, Cubizolles F, Siemeister G, Hitchcock M, Mengel A, Schröder J, Fernández-Montalván A, von Nussbaum F, Mumberg D, Nigg EA. Probing the catalytic functions of Bub1 kinase using the small molecule inhibitors BAY-320 and BAY-524. Elife. 2016;5:e12187. View Source
• [2] Amalina I, Bennett A, Whalley HJ, Perera D, McGrail JC, Tighe A, Procter DJ, Taylor SS. Inhibitors of the Bub1 spindle assembly checkpoint kinase: synthesis of BAY-320 and comparison with 2OH-BNPP1. R Soc Open Sci. 2021;8(12):210854. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. BAY-320 Ligand Page. GtoPdb Ligand ID: 9126. View Source

BAY-320 Differentiation Evidence

Sgo1 Kinetochore Localization: Cellular Discrepancy

In a direct head-to-head comparison, BAY-320 demonstrated effective inhibition of endogenous BUB1-mediated Sgo1 localization in cells, whereas 2OH-BNPP1 failed to inhibit Sgo1 localization at the tested concentration [1]. Both compounds showed similar in vitro IC50 values (0.56 µM for BAY-320 and 0.60 µM for 2OH-BNPP1) [1].

Cellular Sgo1 Localization

Head-to-head

BAY-320: Effective inhibition of Sgo1 kinetochore localization
2OH-BNPP1: No detectable inhibition at tested concentrations

Supports cellular Bub1 activity confirmation; 2OH-BNPP1 may not replicate cellular readout.

HeLa cell immunofluorescence assay; endogenous Sgo1 localization context

Evidence Dimension	Inhibition of endogenous BUB1-mediated Sgo1 localization in cells
Target Compound Data	Effective inhibition at 10 µM
Comparator Or Baseline	2OH-BNPP1: No effective inhibition at 10 µM
Quantified Difference	Qualitative difference (effective vs. ineffective)
Conditions	HeLa cells; 3 h treatment; immunofluorescence microscopy

Why This Matters

This differentiation is critical for researchers needing cellular activity, as 2OH-BNPP1 cannot substitute for BAY-320 in cell-based assays despite similar in vitro potency.

• [1] Amalina I, Bennett A, Whalley HJ, Perera D, McGrail JC, Tighe A, Procter DJ, Taylor SS. Inhibitors of the Bub1 spindle assembly checkpoint kinase: synthesis of BAY-320 and comparison with 2OH-BNPP1. R Soc Open Sci. 2021;8(12):210854. View Source

BAY-320 vs. BAY-524: Inhibition Potency

BAY-320 and BAY-524 are both ATP-competitive BUB1 inhibitors, but they exhibit different biochemical potencies. BAY-320 inhibits human BUB1 with an IC50 of 680 nM at 2 mM ATP [1], while BAY-524 is approximately 1.5-fold more potent with an IC50 of 450 nM under identical conditions [2].

Inhibition Potency vs BAY-524

Head-to-head

In vitro IC50: 680 nM (BAY-320) vs 450 nM (BAY-524)
Cellular effective conc.: ~3 μM (BAY-320) vs ~7 μM (BAY-524)

BAY-320 may achieve comparable cellular effect at lower concentration; cellular potency context differs from in vitro.

HeLa S3 and RPE1 cells; recombinant Bub1 assay with 2 mM ATP

Evidence Dimension	In vitro kinase inhibition potency (IC50)
Target Compound Data	680 nM
Comparator Or Baseline	BAY-524: 450 nM
Quantified Difference	1.5-fold difference (BAY-524 is more potent)
Conditions	Human BUB1 kinase assay; 2 mM ATP

Why This Matters

Researchers requiring the most potent tool compound may prefer BAY-524, whereas BAY-320 offers a slightly less potent but extensively characterized alternative with a distinct chemical scaffold.

• [1] Baron AP, von Schubert C, Cubizolles F, Siemeister G, Hitchcock M, Mengel A, Schröder J, Fernández-Montalván A, von Nussbaum F, Mumberg D, Nigg EA. Probing the catalytic functions of Bub1 kinase using the small molecule inhibitors BAY-320 and BAY-524. Elife. 2016;5:e12187. View Source
• [2] InvivoChem. BAY-524 Product Technical Datasheet. View Source

Broad-Panel Kinase Selectivity Assessment

BAY-320 exhibits modest cross-reactivity when screened against a broad panel of kinases. At a concentration of 10 µM, BAY-320 showed limited inhibition of only a subset of kinases within a panel of 222 kinases tested .

Kinase Selectivity Profiling

Reported

Profiled against 222 kinases at 10 μM; reported high selectivity for Bub1

Informs off-target kinase interpretation; selectivity context defined up to 10 μM.

Peer review characterization; no equivalent panel data for 2OH-BNPP1

Evidence Dimension	Kinase selectivity profile
Target Compound Data	Modest cross-reactivity at 10 µM
Comparator Or Baseline	222-kinase panel
Quantified Difference	Limited to a subset of kinases
Conditions	10 µM BAY-320; panel of 222 kinases

Why This Matters

This selectivity profile supports BAY-320's utility as a chemical probe for BUB1, though users should be aware of potential off-target effects at higher concentrations.

Aurora B Function Preservation

BAY-320 functions as an ATP-competitive inhibitor of BUB1 kinase, a mechanism shared with BAY-524 and distinct from allosteric BUB1 modulators [1]. At a lower ATP concentration of 10 µM, BAY-320 demonstrates an IC50 in the single-digit nanomolar range [2], consistent with its competitive binding mode.

Aurora B Pathway Preservation

Head-to-head

BAY-320 (10 μM): ~92% Aurora B activity preserved
ZM447439 (20 μM): ~8% activity remaining

Preserves Aurora B pathway function, supporting Bub1-specific phenotype isolation.

Quantitative immunofluorescence; HeLa cells, multiple kinetochore markers

Evidence Dimension	Inhibition mechanism and ATP-dependent potency
Target Compound Data	IC50: 680 nM at 2 mM ATP; single-digit nM at 10 µM ATP
Comparator Or Baseline	BAY-524: ATP-competitive with similar ATP-dependent potency shift
Quantified Difference	Approximately 100-fold shift in IC50 between 10 µM and 2 mM ATP
Conditions	In vitro kinase assay; varying ATP concentrations

Why This Matters

Users should be aware that cellular ATP concentrations (~1-5 mM) will impact effective inhibition, and dosing must account for this ATP-dependent potency.

• [1] Baron AP, von Schubert C, Cubizolles F, Siemeister G, Hitchcock M, Mengel A, Schröder J, Fernández-Montalván A, von Nussbaum F, Mumberg D, Nigg EA. Probing the catalytic functions of Bub1 kinase using the small molecule inhibitors BAY-320 and BAY-524. Elife. 2016;5:e12187. View Source
• [2] Baron AP, von Schubert C, Cubizolles F, Siemeister G, Hitchcock M, Mengel A, Schröder J, Fernández-Montalván A, Lange M, von Nussbaum F, Mumberg D, Nigg EA. Abstract 2725: Probing mitotic functions of BUB1 kinase using the small molecule inhibitors BAY-320 and BAY-524. Cancer Res. 2016;76(14_Supplement):2725. View Source

Paclitaxel Combination Synergy

Treatment with BAY-320 (3 µM) reduced centromeric pT120-H2A levels in HeLa cells, confirming target engagement [1]. Importantly, the cellular phenotype of BUB1 kinase inhibition with BAY-320 differs from BUB1 protein depletion. Kinase inhibition impairs chromosome arm resolution but exerts only minor effects on mitotic progression and SAC function, whereas protein depletion abolishes both catalytic and scaffolding functions [1].

Paclitaxel Combination Synergy

Cross-study

Converts sub-effective paclitaxel doses into functional mitotic impairment in HeLa and RPE1 cells

Supports combination research strategies with microtubule-targeting agents; synergy context may vary.

Combination index not reported; related BAY-1816032 shows in vivo synergy with taxanes

Evidence Dimension	Cellular phenotype comparison
Target Compound Data	BAY-320: Impaired chromosome arm resolution; minor effects on mitotic progression and SAC
Comparator Or Baseline	BUB1 siRNA depletion: Complete loss of both catalytic and scaffolding functions
Quantified Difference	Qualitative phenotypic difference
Conditions	HeLa and RPE1 cells; 3-7 µM BAY-320 treatment

Why This Matters

BAY-320 enables specific interrogation of BUB1 catalytic activity, providing a critical tool for dissecting kinase-dependent vs. scaffolding-dependent functions that cannot be distinguished using genetic depletion approaches.

• [1] Baron AP, von Schubert C, Cubizolles F, Siemeister G, Hitchcock M, Mengel A, Schröder J, Fernández-Montalván A, von Nussbaum F, Mumberg D, Nigg EA. Probing the catalytic functions of Bub1 kinase using the small molecule inhibitors BAY-320 and BAY-524. Elife. 2016;5:e12187. View Source

Chemosensitization: Paclitaxel Combination Effects

BAY-320 treatment sensitizes cells to low doses of paclitaxel, a clinically used microtubule-stabilizing agent [1]. This sensitization resulted in remarkable impairment of chromosome segregation and cell proliferation, effects not observed with either agent alone [1].

Evidence Dimension	Combination therapy sensitization
Target Compound Data	BAY-320 + low-dose paclitaxel: Remarkable impairment of chromosome segregation and cell proliferation
Comparator Or Baseline	Paclitaxel alone or BAY-320 alone
Quantified Difference	Synergistic/combination-specific effect
Conditions	HeLa cells; low-dose paclitaxel; BAY-320 treatment

Why This Matters

BAY-320 may have value as a combination agent with paclitaxel in research settings, and this sensitization phenotype may serve as a functional readout for BUB1 inhibition in cellular assays.

• [1] Baron AP, von Schubert C, Cubizolles F, Siemeister G, Hitchcock M, Mengel A, Schröder J, Fernández-Montalván A, von Nussbaum F, Mumberg D, Nigg EA. Probing the catalytic functions of Bub1 kinase using the small molecule inhibitors BAY-320 and BAY-524. Elife. 2016;5:e12187. View Source

BAY-320 Research Application Scenarios

Bub1 Kinetochore Signaling Isolation

BAY-320 is the optimal choice for experiments requiring specific inhibition of BUB1 kinase activity without affecting its scaffolding functions. Unlike siRNA-mediated protein depletion, BAY-320 treatment impairs chromosome arm resolution while preserving mitotic progression and SAC function, enabling precise dissection of kinase-dependent phenotypes [1].

Sgo1 Localization Assay for Bub1 Inhibition

For cellular studies of endogenous BUB1 function, BAY-320 is preferred over 2OH-BNPP1, which fails to inhibit endogenous BUB1-mediated Sgo1 localization in cells despite comparable in vitro IC50 values [2]. BAY-320 provides validated cellular target engagement at concentrations of 3-10 µM.

Paclitaxel Synergy Studies

BAY-320 is a suitable tool for investigating BUB1 inhibition as a chemosensitization strategy. Co-treatment with BAY-320 and low-dose paclitaxel results in profound impairment of chromosome segregation and cell proliferation, a phenotype not observed with either agent alone [1].

Broad-Kinase Selectivity Reference Tool

BAY-320 serves as a reference ATP-competitive inhibitor for in vitro BUB1 kinase assays, with a well-characterized IC50 of 680 nM at 2 mM ATP and single-digit nanomolar potency at 10 µM ATP [1]. This ATP-dependent potency should be accounted for when translating to cellular experiments.

Application

Selection Property

Validation Focus

Bub1 Kinetochore Signaling Isolation

Aurora B pathway selectivity

Aurora B substrate phosphorylation (pABK-T232, pHec1-S44) maintenance

Sgo1 Localization Assay

Cellular Bub1 inhibition confirmation

Sgo1 kinetochore recruitment by immunofluorescence

Paclitaxel Synergy Research

Taxane sensitization profile

Chromosome segregation and proliferation endpoints

Broad-Kinase Selectivity Reference

222-kinase panel selectivity data

Off-target kinase activity at low micromolar concentrations

• [1] Baron AP, von Schubert C, Cubizolles F, Siemeister G, Hitchcock M, Mengel A, Schröder J, Fernández-Montalván A, von Nussbaum F, Mumberg D, Nigg EA. Probing the catalytic functions of Bub1 kinase using the small molecule inhibitors BAY-320 and BAY-524. Elife. 2016;5:e12187. View Source
• [2] Amalina I, Bennett A, Whalley HJ, Perera D, McGrail JC, Tighe A, Procter DJ, Taylor SS. Inhibitors of the Bub1 spindle assembly checkpoint kinase: synthesis of BAY-320 and comparison with 2OH-BNPP1. R Soc Open Sci. 2021;8(12):210854. View Source